Cas no 1994325-75-5 (1-(9H-fluoren-9-yl)prop-2-en-1-ol)
1-(9H-fluoren-9-yl)prop-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-(9H-fluoren-9-yl)prop-2-en-1-ol
- EN300-1807388
- 1994325-75-5
-
- Inchi: 1S/C16H14O/c1-2-15(17)16-13-9-5-3-7-11(13)12-8-4-6-10-14(12)16/h2-10,15-17H,1H2
- InChI Key: HSCIOMAMWKVWAH-UHFFFAOYSA-N
- SMILES: OC(C=C)C1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 222.104465066g/mol
- Monoisotopic Mass: 222.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
1-(9H-fluoren-9-yl)prop-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1807388-0.05g |
1-(9H-fluoren-9-yl)prop-2-en-1-ol |
1994325-75-5 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1807388-0.1g |
1-(9H-fluoren-9-yl)prop-2-en-1-ol |
1994325-75-5 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1807388-0.25g |
1-(9H-fluoren-9-yl)prop-2-en-1-ol |
1994325-75-5 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1807388-0.5g |
1-(9H-fluoren-9-yl)prop-2-en-1-ol |
1994325-75-5 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1807388-1.0g |
1-(9H-fluoren-9-yl)prop-2-en-1-ol |
1994325-75-5 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1807388-2.5g |
1-(9H-fluoren-9-yl)prop-2-en-1-ol |
1994325-75-5 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1807388-5.0g |
1-(9H-fluoren-9-yl)prop-2-en-1-ol |
1994325-75-5 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1807388-10.0g |
1-(9H-fluoren-9-yl)prop-2-en-1-ol |
1994325-75-5 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1807388-1g |
1-(9H-fluoren-9-yl)prop-2-en-1-ol |
1994325-75-5 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1807388-5g |
1-(9H-fluoren-9-yl)prop-2-en-1-ol |
1994325-75-5 | 5g |
$2650.0 | 2023-09-19 |
1-(9H-fluoren-9-yl)prop-2-en-1-ol Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-(9H-fluoren-9-yl)prop-2-en-1-ol
Recent Advances in the Application of 1-(9H-fluoren-9-yl)prop-2-en-1-ol (CAS: 1994325-75-5) in Chemical Biology and Pharmaceutical Research
1-(9H-fluoren-9-yl)prop-2-en-1-ol (CAS: 1994325-75-5) is a fluorenyl-based compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique fluorenyl and propenol functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules and polymeric materials. Recent studies have explored its potential in drug discovery, material science, and bioconjugation techniques, highlighting its importance in advancing biomedical research.
A notable application of 1-(9H-fluoren-9-yl)prop-2-en-1-ol is its role in the development of novel drug delivery systems. Researchers have utilized its reactive double bond for click chemistry reactions, enabling the efficient conjugation of therapeutic agents to polymeric carriers. This approach has been particularly valuable in the design of targeted drug delivery systems, where controlled release and site-specific action are critical. Recent publications in journals such as the Journal of Medicinal Chemistry and Biomaterials Science have demonstrated the compound's efficacy in enhancing the pharmacokinetic properties of anticancer drugs.
In addition to its pharmaceutical applications, 1-(9H-fluoren-9-yl)prop-2-en-1-ol has been employed in the synthesis of advanced polymeric materials. Its fluorenyl moiety provides structural stability, while the propenol group allows for further functionalization. This dual functionality has been exploited in the creation of high-performance polymers with applications in tissue engineering and biosensing. A 2023 study published in ACS Applied Materials & Interfaces reported the successful incorporation of this compound into a hydrogel matrix, resulting in improved mechanical properties and biocompatibility.
Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's reactivity and stability. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry analyses have revealed insights into its molecular interactions and degradation pathways. These findings are crucial for optimizing its use in synthetic protocols and ensuring the reproducibility of research outcomes. Furthermore, computational studies have provided theoretical support for its observed reactivity, aiding in the rational design of derivatives with enhanced properties.
Looking ahead, the potential of 1-(9H-fluoren-9-yl)prop-2-en-1-ol in chemical biology and pharmaceutical research remains vast. Ongoing investigations are exploring its utility in photodynamic therapy, where its fluorenyl group could serve as a photosensitizer. Additionally, its application in the development of biodegradable polymers for environmental sustainability is an emerging area of interest. As research continues to uncover new facets of this compound, it is poised to play an increasingly important role in addressing contemporary challenges in healthcare and materials science.
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